![molecular formula C17H10Br2N2O3 B6140293 5-(4-bromobenzylidene)-1-(4-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B6140293.png)
5-(4-bromobenzylidene)-1-(4-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-bromobenzylidene)-1-(4-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BBPPT and has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
BBPPT has been studied for its potential applications in a range of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, BBPPT has been found to have potent anti-tumor activity, with studies showing that it can inhibit the growth of several types of cancer cells. In neuroscience, BBPPT has been found to have neuroprotective effects, with studies showing that it can protect neurons from damage caused by oxidative stress. In drug discovery, BBPPT has been studied as a potential lead compound for the development of new drugs.
Mechanism of Action
The mechanism of action of BBPPT is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase. These enzymes are involved in DNA replication and gene expression, respectively, and their inhibition can lead to cell death and other biological effects.
Biochemical and Physiological Effects:
BBPPT has been found to have a range of biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, and anti-inflammatory effects. Studies have also suggested that BBPPT may have antioxidant activity, which could contribute to its neuroprotective effects. In addition, BBPPT has been found to inhibit the activity of certain enzymes involved in cell signaling pathways, which could contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BBPPT in lab experiments is its potent anti-tumor activity, which makes it a promising lead compound for the development of new cancer drugs. In addition, BBPPT has been found to have neuroprotective effects, which could make it useful for studying neurodegenerative diseases. However, one limitation of using BBPPT in lab experiments is its relatively low solubility in water, which could make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on BBPPT, including the development of new cancer drugs based on its structure, the investigation of its neuroprotective effects in animal models of neurodegenerative diseases, and the exploration of its potential as a lead compound for the development of new drugs targeting other diseases. In addition, further studies are needed to fully understand the mechanism of action of BBPPT and its potential side effects.
Synthesis Methods
BBPPT can be synthesized using a variety of methods, including the reaction of 4-bromobenzaldehyde with 4-bromophenylacetic acid in the presence of ammonium acetate and acetic anhydride. This method results in the formation of the intermediate product, which can be further reacted with barbituric acid to yield BBPPT. Other methods of synthesis include the reaction of 4-bromobenzaldehyde with barbituric acid in the presence of a catalyst, such as piperidine.
properties
IUPAC Name |
(5E)-1-(4-bromophenyl)-5-[(4-bromophenyl)methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Br2N2O3/c18-11-3-1-10(2-4-11)9-14-15(22)20-17(24)21(16(14)23)13-7-5-12(19)6-8-13/h1-9H,(H,20,22,24)/b14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYBHAZOVDUAXTI-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Br2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.